Cas no 144686-31-7 (3-Mercapto-2-ethylpropanol)

• Product Name: 3-Mercapto-2-ethylpropanol
• CAS No: 144686-31-7
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 2777726
• PubChem ID: 6430891
• Update Time: 2025-04-21

3-Mercapto-2-ethylpropanol Chemical and Physical Properties

Names and Identifiers

• 3-mercapto-2-ethylpropanol
• DTXSID30424018
• 144686-31-7
• SCHEMBL6523351
• DTXCID20374856
• 3-Mercapto-2-ethylpropanol

• Inchi： 1S/C5H12OS/c1-2-5(3-6)4-7/h5-7H,2-4H2,1H3
• InChI Key： WPGXWRDNSGSYBE-UHFFFAOYSA-N
• SMILES： SCC(CO)CC

Computed Properties

• Exact Mass: 120.06088618g/mol
• Monoisotopic Mass: 120.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols